![molecular formula C16H20N2O2 B2646431 N-[3-(2-Benzylazetidin-1-yl)-3-oxopropyl]prop-2-enamide CAS No. 2197633-80-8](/img/structure/B2646431.png)
N-[3-(2-Benzylazetidin-1-yl)-3-oxopropyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(2-Benzylazetidin-1-yl)-3-oxopropyl]prop-2-enamide is a compound that has gained a lot of attention in scientific research due to its potential therapeutic benefits. It is a member of the class of compounds known as azetidinones, which have been shown to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-[3-(2-Benzylazetidin-1-yl)-3-oxopropyl]prop-2-enamide is not fully understood. However, studies have suggested that it works by inhibiting viral replication and blocking the entry of the virus into host cells. The compound has also been shown to induce apoptosis in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
N-[3-(2-Benzylazetidin-1-yl)-3-oxopropyl]prop-2-enamide has been shown to have various biochemical and physiological effects. It has been shown to increase the production of interferons, which are important in the immune response against viral infections. The compound has also been shown to inhibit the activity of various enzymes involved in viral replication and tumor growth.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[3-(2-Benzylazetidin-1-yl)-3-oxopropyl]prop-2-enamide is its potent antiviral and antitumor activity. This makes it a promising candidate for the development of new therapies for viral infections and cancer. However, the compound has some limitations for lab experiments. It is difficult to synthesize and requires specialized equipment and expertise. Additionally, the compound has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.
Future Directions
There are several future directions for the study of N-[3-(2-Benzylazetidin-1-yl)-3-oxopropyl]prop-2-enamide. One direction is the development of new therapeutic agents based on the compound. Another direction is the study of the compound's mechanism of action in more detail, which could lead to the discovery of new targets for antiviral and antitumor therapies. Additionally, the compound could be tested in animal models to evaluate its safety and efficacy in vivo. Overall, N-[3-(2-Benzylazetidin-1-yl)-3-oxopropyl]prop-2-enamide has the potential to be a valuable tool in the fight against viral infections and cancer.
Synthesis Methods
The synthesis of N-[3-(2-Benzylazetidin-1-yl)-3-oxopropyl]prop-2-enamide involves the use of various chemical reagents and steps. The synthesis starts with the reaction of 2-benzylazetidin-1-yl)acetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with propargylamine to form the desired compound. The final product is obtained after purification by column chromatography.
Scientific Research Applications
N-[3-(2-Benzylazetidin-1-yl)-3-oxopropyl]prop-2-enamide has been studied extensively in various scientific research areas. It has been shown to exhibit potent antiviral activity against a wide range of viruses, including HIV, herpes simplex virus, and influenza virus. The compound has also been shown to have antitumor activity in various cancer cell lines.
properties
IUPAC Name |
N-[3-(2-benzylazetidin-1-yl)-3-oxopropyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2/c1-2-15(19)17-10-8-16(20)18-11-9-14(18)12-13-6-4-3-5-7-13/h2-7,14H,1,8-12H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRDNDJWARJUYAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NCCC(=O)N1CCC1CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(2-Benzylazetidin-1-yl)-3-oxopropyl]prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.